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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: tert-Buty-P4

CAS No.: 111324-04-0

Cat. No.: S1492343

Chemical Profile & Moisture Sensitivity

The core handling requirement for P4-t-Bu is protection from air and moisture due to its extremely

hygroscopic nature. The table below summarizes its key identifiers and properties [1] [2].

Property Specification / Value
CAS Number 111324-04-0 [2]
Appearance Solid [2]

Moisture Sensitivity  Extremely hygroscopic; must be stored and handled under dry conditions [1]

Typical Solvent 1.0 M in n-hexane (commercially available solution) [2]

Troubleshooting & Handling Guidelines

Based on its known properties, here are solutions to common issues and recommended handling protocols.

Frequently Asked Questions (FAQ)
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¢ Q1: Why is my P4-t-Bu solution discolored or showing reduced catalytic activity?

o A:This is a classic sign of moisture degradation. P4-t-Bu is extremely hygroscopic. If it is
exposed to air (even briefly), it will absorb water, leading to decomposition and a loss of its
strong basicity, which directly impacts reaction yields [1].

¢ Q2: What is the best way to store P4-t-Bu to ensure its long-term stability?

o A: The reagent must be stored under a dry, inert atmosphere. For the solid form, this means in
a sealed container under an atmosphere of argon or nitrogen. For solutions, ensure the
septum-sealed bottle is not punctured unnecessarily and is kept tightly closed [1].

¢ Q3: Can I use P4-t-Bu in solvents that are not anhydrous?

o A: No. All solvents and reagents used in reactions with P4-t-Bu must be rigorously dried and
deoxygenated. The use of technical-grade or non-anhydrous solvents will lead to rapid catalyst
deactivation [1].

Standard Operating Procedure: Handling P4-t-Bu Solution

This workflow details the recommended procedure for handling the reagent to prevent moisture exposure.
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Inspect vial septum
for damage or leaks

Dry syringe and needle
with inert gas stream

Purge vial headspace
with inert gas (Ar/N2)

Withdraw required volume
of solution

l

Transfer to reaction vessel
under inert atmosphere

l

Immediately reseal all containers

End: Proceed with reaction

Click to download full resolution via product page

Experimental Data Summary
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The following table consolidates quantitative data from the search results for easy reference in your

documentation [1] [2].

Value / S
Parameter . Context /| Application
Observation

pKa (in MeCN) ~42.7 [1] Exceptional basicity, much stronger than DBU (pKa 24.3).

Catalytic Activity High Efficiently catalyzes anionic polymerization and ring-opening
copolymerization where less basic P1-t-Bu failed [1].

Reaction Room Effective even under mild conditions, e.g., in ring-opening
Temperature temperature polymerization of w-pentadecalactone [1].

Filling the Information Gaps

The search results confirm the fundamental handling issue but lack specific troubleshooting data for

advanced applications. To build a more comprehensive knowledge base, I suggest you:

¢ Consult Specialized Databases: Search patent databases and manufacturer technical data sheets
(e.g., Sigma-Aldrich, TCI) for more detailed handling and safety information.

¢ Review Synthetic Methodology: Look for papers that use P4-t-Bu in your specific field of drug
development (e.g., asymmetric synthesis, polymerization of pharmaceutical polymers) for application-
specific tips.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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